4-Bromo-3-fluoro-2,6-dimethylpyridine

• IUPAC Name: 4-bromo-3-fluoro-2,6-dimethylpyridine
• InChI: InChI=1S/C7H7BrFN/c1-4-3-6(8)7(9)5(2)10-4/h3H,1-2H3
• InChI Key: PIKKLHFPOBVBSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)C)F)Br
• Molecular Formula: C7H7BrFN
• Molecular Weight: 204.04 g/mol
• CAS No.: 3726-08-7

Description

4-Bromo-3-fluoro-2,6-dimethylpyridine is a chemical compound with the molecular formula C7H7BrFN. It is used as a reagent in the synthesis of various compounds.

Synthesis Analysis

The synthesis of this compound involves several steps. One method involves the use of (1,1’-bis (diphenylphosphino)ferrocene)palladium (II) dichloride, potassium acetate, and bis (pinacol)diborane in 1,4-dioxane at 100℃ in an inert atmosphere.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with bromo, fluoro, and methyl substituents.

Chemical Reactions Analysis

This compound can undergo various chemical reactions. For instance, it can be converted into different pyridin-2-amines and pyridin-2-ones into their 5-hydroxy derivatives.

Scientific Research Applications

Synthesis and Reactivity in Organic Chemistry

4-Bromo-3-fluoro-2,6-dimethylpyridine serves as a key intermediate in the synthesis of complex organic molecules and the development of novel chemical reactions. For instance, it has been utilized in the synthesis of fluorinated pyridines, which act as 19F NMR pH indicators, demonstrating significant shifts in chemical shifts with pH changes, suitable pKa values, and good water solubility, making them valuable tools in biochemical studies (Amrollahi, 2014). Additionally, its reactivity has been explored in C(sp3)–H alkenylation reactions, facilitating the stereoselective synthesis of trisubstituted alkenes, which are important building blocks in organic synthesis (Lopez et al., 2016).

Development of Diagnostic and Therapeutic Agents

The compound has found applications in the development of diagnostic tools and potential therapeutic agents. For example, the synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides, including derivatives of this compound, opens new avenues for creating radiopharmaceuticals for PET imaging (Brugarolas et al., 2016).

Material Science and Nonlinear Optics

In material science, derivatives of this compound have been used to synthesize novel compounds with potential applications in nonlinear optics, an area of physics that deals with the interaction of light with materials in non-linear ways. This includes the development of materials for highly selective sensing of chemical species, demonstrating the versatility of this compound in contributing to the synthesis of materials with unique electronic and optical properties (Han et al., 2020).

Antioxidant Research

Moreover, this compound-related structures have been investigated for their antioxidant properties. The synthesis and study of 6-substituted-2,4-dimethyl-3-pyridinols, which share a similar structural motif, have revealed interesting antioxidant properties, marking the importance of such compounds in medicinal chemistry for developing chain-breaking antioxidants (Wijtmans et al., 2004).

Mechanism of Action

The biological activities of 4-Bromo-3-fluoro-2,6-dimethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

4-Bromo-3-fluoro-2,6-dimethylpyridine is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3. It is harmful by inhalation, in contact with skin, and if swallowed.